Cas no 2227861-39-2 ((2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine)

• Product Name: (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine
• CAS No: 2227861-39-2
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 6102404
• PubChem ID: 95800755
• Update Time: 2025-11-01

(2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine
• (R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine
• EN300-1856941
• 2227861-39-2

• Inchi： 1S/C7H13N3/c1-6(8)5-7-3-4-9-10(7)2/h3-4,6H,5,8H2,1-2H3/t6-/m1/s1
• InChI Key： WSEPNFHKQUELMV-ZCFIWIBFSA-N
• SMILES： N1(C)C(=CC=N1)C[C@@H](C)N

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine

Introduction to (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine (CAS No. 2227861-39-2)

(2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine (CAS No. 2227861-39-2) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The chemical structure of (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine consists of a propan-2-amine moiety substituted with a 1-methylpyrazole ring at the C5 position. The presence of the chiral center at the C2 position of the propan-2-amine backbone imparts enantiomeric specificity, which is crucial for its biological activity. This compound can be synthesized through various methods, including asymmetric synthesis and chiral resolution techniques, ensuring the production of the desired enantiomer.

Recent research has highlighted the potential of (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine in modulating various biological pathways. One notable area of interest is its interaction with G protein-coupled receptors (GPCRs), a family of membrane receptors that play a pivotal role in cellular signaling. Studies have shown that this compound can act as an agonist or antagonist for specific GPCRs, making it a valuable tool for investigating receptor function and developing novel therapeutic agents.

In addition to its receptor-modulating properties, (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine has been explored for its potential in treating neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. For instance, it has been shown to reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine have also been extensively studied. Its oral bioavailability, distribution, metabolism, and excretion have been characterized in various animal models. These studies have provided valuable insights into the compound's behavior in vivo, which is essential for optimizing its therapeutic potential and minimizing adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

Beyond its direct therapeutic applications, (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine has also found utility as a research tool in academic and industrial laboratories. Its ability to selectively interact with specific biological targets makes it an invaluable probe for studying cellular processes and developing new assays for drug discovery.

In conclusion, (2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine (CAS No. 2227861-39-2) is a promising compound with a wide range of potential applications in both research and clinical settings. Ongoing studies continue to uncover new aspects of its biological activity and therapeutic potential, solidifying its position as an important molecule in the field of medicinal chemistry.